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2,6-dimethoxy-N-piperidin-1-
Compound Name:
ylbenzamide

Cat. No.: B246080

Get Quote

Executive Summary & Structural Pharmacophore

2,6-dimethoxy-N-piperidin-1-ylbenzamide is a research compound characterized by a rigid
benzamide scaffold substituted with electron-donating methoxy groups at the ortho positions.
This "2,6-dimethoxy" motif is a critical determinant of its binding kinetics but also a primary

source of off-target liability.

e Primary Mechanism (Putative): Positive Allosteric Modulation (PAM) of AMPA receptors or
Sigma-1 receptor agonism, intended to enhance glutamatergic signaling or neuroprotection.

o Structural Liability: The 2,6-dimethoxybenzamide core is a known "privileged structure” that
can promiscuously bind to ALK2 kinases, hERG channels, and Dopamine D2 receptors
(similar to Remoxipride).

Pharmacophore Decomposition
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Structural Motif

Primary Function

Off-Target Liability

2,6-Dimethoxybenzene

Steric lock; enhances
metabolic stability against ring

oxidation.

ALK2 Kinase: High affinity
binding to the ATP pocket. D2
Receptor: Mimics the
orthosteric pharmacophore of
substituted benzamides (e.qg.,

Remoxipride).

Benzamide Linker

Hydrogen bond donor/acceptor

for receptor clefts.

Sigma-1/2 Receptors:
Facilitates binding when

coupled with a basic amine.

N-Piperidin-1-yl

Basic amine; mimics the "tail"

of neurotransmitters.

hERG Channel: Protonated
nitrogen at physiological pH
can block the pore, leading to

QT prolongation.

Critical Off-Target Profiles

The following sections detail the three major off-target risks identified for this scaffold.

A. Kinase Promiscuity: The ALK2 "Warhead" Risk

Research indicates that the 2,6-dimethoxybenzamide motif acts as a potent "warhead" for

Activin Receptor-Like Kinase 2 (ALK2), a serine/threonine kinase involved in the Bone

Morphogenetic Protein (BMP) signaling pathway.

e Mechanism: The 2,6-dimethoxy group occupies the hydrophobic pocket of the ALK2 ATP-

binding site. The ortho-methoxy oxygens often form intramolecular hydrogen bonds or water-

mediated bridges that stabilize the inhibitor in the kinase hinge region.

o Consequence: Unintended inhibition of ALK2 can disrupt BMP signaling, leading to

dysregulated tissue repair or ossification issues in chronic dosing.

o Data Point: Analogues retaining the 2,6-dimethoxybenzamide core have shown high affinity

for ALK2 (
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nM) even when designed for other targets.

B. Cardiovascular Safety: hERG Channel Blockade

The combination of a lipophilic benzamide core and a basic piperidine nitrogen is a classic
structural alert for hERG (human ether-a-go-go-related gene) potassium channel blockade.

e Mechanism: The protonated piperidine nitrogen interacts with aromatic residues (Tyr652,
Phe656) in the hERG pore via cation-

interactions. The 2,6-dimethoxybenzamide moiety provides the necessary lipophilicity to
penetrate the channel vestibule.

e Risk Level:High. Benzamide-piperidine analogues frequently exhibit hLERG

values in the low micromolar range (

), posing a risk of QT interval prolongation and Torsades de Pointes.

C. Neuroreceptor Cross-Reactivity: D2 and Sigma
Receptors

e Dopamine D2/D3: The structure is homologous to Remoxipride ((S)-3-bromo-N-[(1-ethyl-2-
pyrrolidinyl)methyl]-2,6-dimethoxybenzamide), a known D2 antagonist. The 2,6-dimethoxy
substitution is critical for D2 affinity. Off-target antagonism here can cause extrapyramidal
symptoms (EPS) or prolactin elevation.

e Sigma Receptors (

): N-substituted piperidines are privileged scaffolds for Sigma receptors. While Sigma-1
agonism might be a desired therapeutic effect (neuroprotection), non-selective binding to
Sigma-2 is associated with cytotoxicity and motor effects.

Comparative Performance Analysis

The following table compares 2,6-dimethoxy-N-piperidin-1-ylbenzamide against standard
clinical and research compounds sharing similar structural features.
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Experimental Protocols for Validation

To validate the off-target profile of this compound, the following self-validating workflows are

recommended.

Protocol A: ALK2 Kinase Selectivity Assay

o Objective: Quantify the "warhead" liability of the 2,6-dimethoxybenzamide core.

e Method: LanthaScreen™ Eu Kinase Binding Assay.

o Reagents: Recombinant ALK2 kinase, Alexa Fluor® 647-labeled Tracer, Europium-labeled

anti-tag antibody.

o Procedure: Incubate compound (0.1 nM - 10

M) with kinase/antibody mixture for 1 hour at RT.
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o Readout: Measure TR-FRET emission ratio (665 nm / 615 nm).

o Validation: Use LDN-193189 as a positive control for ALK2 inhibition.

Protocol B: Automated Patch Clamp for hERG

e Objective: Assess cardiac safety margin.
o Method: Whole-cell patch clamp on CHO cells stably expressing hERG (Kv11.1).

o Protocol: Depolarize from -80 mV to +20 mV (2s), then repolarize to -50 mV (2s) to elicit
tail current.

o Dosing: Apply compound in cumulative concentrations (0.1, 1, 10, 30
M).

o Analysis: Calculate % inhibition of tail current amplitude.

o Threshold:
inhibition at
indicates significant risk.

Protocol C: Radioligand Binding (D2 & Sigma)

e D2 Receptor: Competition binding using
-Methylspiperone in rat striatal membranes.

e Sigma-1: Competition binding using
-Pentazocine in guinea pig brain homogenates.

« Significance: A

nM at D2 suggests potential for antipsychotic-like side effects.

Visual Analysis of Off-Target Pathways
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The following diagram illustrates the structural causality between the 2,6-dimethoxy-N-
piperidin-1-ylbenzamide scaffold and its downstream off-target effects.
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Caption: Structural Activity Relationship (SAR) map linking the 2,6-dimethoxy and piperidine
motifs to specific off-target biological cascades.
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e To cite this document: BenchChem. [Technical Guide: Off-Target Analysis of 2,6-Dimethoxy-
N-piperidin-1-ylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b246080/docs#technical-guide-off-target-analysis-of-2-
6-dimethoxy-n-piperidin-1-ylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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